(2S)-2-amino-2-methylpentanedioic acid hydrochloride
Overview
Description
(2S)-2-amino-2-methylpentanedioic acid hydrochloride is a useful research compound. Its molecular formula is C6H12ClNO4 and its molecular weight is 197.6. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-2-methylpentanedioic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "L-aspartic acid", "methyl acrylate", "methylamine", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "dichloromethane", "ethyl acetate", "hexanes" ], "Reaction": [ "Step 1: L-aspartic acid is reacted with methyl acrylate in the presence of sodium hydroxide to form (2S,3S)-3-methylaspartic acid.", "Step 2: (2S,3S)-3-methylaspartic acid is then treated with methylamine in the presence of hydrochloric acid to form (2S)-2-amino-2-methylpentanedioic acid.", "Step 3: The resulting (2S)-2-amino-2-methylpentanedioic acid is then converted to its hydrochloride salt by treatment with hydrochloric acid in diethyl ether.", "Step 4: The crude product is purified by recrystallization from ethyl acetate/hexanes to yield the final product, (2S)-2-amino-2-methylpentanedioic acid hydrochloride." ] } | |
CAS No. |
151075-03-5 |
Molecular Formula |
C6H12ClNO4 |
Molecular Weight |
197.6 |
Purity |
95 |
Origin of Product |
United States |
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